Cas no 16599-98-7 (2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone)

2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone structure
16599-98-7 structure
Product Name:2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
CAS No:16599-98-7
MF:C14H13N3S
MW:255.338121175766
CID:121760
PubChem ID:12247014
Update Time:2025-04-18

2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
    • 3-METHYL-2-BENZOTHIAZOLINONE PHENYLHYDRAZONE
    • 3-methyl-3H-benzothiazol-2-one phenylhydrazone
    • 16599-98-7
    • Inchi: 1S/C14H13N3S/c1-17-12-9-5-6-10-13(12)18-14(17)16-15-11-7-3-2-4-8-11/h2-10,15H,1H3/b16-14-
    • InChI Key: WPIYDVPSDRHPCS-PEZBUJJGSA-N
    • SMILES: S1/C(=N\NC2C=CC=CC=2)/N(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 165.02491
  • Monoisotopic Mass: 255.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 20.31
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.